Cas no 1159511-31-5 (a-Methyl-1H-Indazole-4-methanamine)

• Product Name: a-Methyl-1H-Indazole-4-methanamine
• CAS No: 1159511-31-5
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD11869774
• CID: 1040597
• PubChem ID: 44119237
• Update Time: 2025-10-15

a-Methyl-1H-Indazole-4-methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Indazol-4-yl)ethanamine
• 1-(1H-Indazol-4-yl)ethamine
• 1H-Indazole-4-methanamine, a-methyl-
• a-Methyl-1H-Indazole-4-methanamine
• A893751
• DTXSID10657120
• SCHEMBL21514668
• MFCD11869774
• CS-0514240
• 1H-Indazole-4-methanamine, alpha-methyl-
• F18616
• 1159511-31-5
• 1-(1H-Indazol-4-yl)ethan-1-amine
• AS-80017
• 4-(1-Aminoethyl)-1H-indazole

• MDL： MFCD11869774
• Inchi： 1S/C9H11N3/c1-6(10)7-3-2-4-9-8(7)5-11-12-9/h2-6H,10H2,1H3,(H,11,12)
• InChI Key： PZHSBPNNDBCETB-UHFFFAOYSA-N
• SMILES： N1C2C=CC=C(C=2C=N1)C(C)N

Computed Properties

• Exact Mass: 161.09543
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.1 g/l) (25 º C),
• PSA: 54.7

Additional information on a-Methyl-1H-Indazole-4-methanamine

Introduction to a-Methyl-1H-Indazole-4-methanamine (CAS No. 115951-31-5)

a-Methyl-1H-Indazole-4-methanamine, also known by its CAS registry number 115951-31-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and development. The structure of a-Methyl-1H-indazole-4-methanamine consists of an indazole ring substituted with a methyl group at the alpha position and an amine group at the fourth position, making it a versatile molecule for various chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of a-Methyl-1H-indazole-4-methanamine. One such approach involves the use of microwave-assisted synthesis, which not only enhances reaction efficiency but also reduces reaction time significantly. This method has been particularly useful in scaling up the production of this compound for preclinical studies. Additionally, the application of green chemistry principles has led to the development of environmentally friendly synthesis pathways, minimizing the environmental footprint associated with its production.

The biological activity of a-Methyl-1H-indazole-4-methanamine has been extensively studied in recent years. Researchers have identified this compound as a potential candidate for targeting various disease states, including cancer, neurodegenerative disorders, and inflammatory conditions. For instance, studies have demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Furthermore, its ability to modulate cellular signaling pathways makes it a promising lead compound for drug development.

In the context of drug discovery, a-Methyl-1H-indazole-4-methanamine has shown potential as a scaffold for designing bioactive molecules. Its structural flexibility allows for easy functionalization, enabling researchers to explore a wide array of substituents that can enhance its pharmacokinetic properties and therapeutic efficacy. Recent research has focused on optimizing its bioavailability by modifying its solubility and permeability characteristics, which are critical factors in determining its suitability as an orally administered drug.

The application of computational chemistry tools has further enhanced our understanding of the molecular interactions involving a-Methyl-1H-indazole-4-methanamine. Molecular docking studies have revealed that this compound can bind effectively to various therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings have provided valuable insights into its mechanism of action and have guided subsequent experimental studies aimed at validating its therapeutic potential.

Moreover, the role of a-Methyl-1H-indazole-4-methanamine in medicinal chemistry has been underscored by its use as an intermediate in the synthesis of more complex bioactive molecules. Its ability to undergo various chemical transformations, such as alkylation and acylation, makes it a valuable building block in combinatorial library design. This has facilitated high-throughput screening campaigns aimed at identifying novel leads for disease treatment.

In summary, a-Methyl-1H-indazole-4-methanamine (CAS No. 115951-31-5) is a chemically versatile compound with significant potential in drug discovery and development. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas. As research continues to unfold, this compound is expected to play an increasingly important role in advancing innovative treatments for complex diseases.